Cas no 2567-25-1 (Anisole-2,4,6-d3)

• Product Name: Anisole-2,4,6-d3
• CAS No: 2567-25-1
• MF: C₇H₈O
• MW: 111.156307220459
• MDL: MFCD00190379
• CID: 253914
• PubChem ID: 12209352
• Update Time: 2025-06-07

Anisole-2,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,3,5-d3,2-methoxy- (9CI)
• 1,3,5-trideuterio-2-methoxy-benzene
• 2,4,6-Trideuterio-anisol
• 2,4,6-trideuterioanisole
• 2,4,6-trideuterio-anisole
• 2,4,6-Trideutero-anisol
• 2.4.6-Trideuterio-anisol
• 579882_ALDRICH
• Anisole-2,4,6-d3
• Methoxy(benzene-2,4,6-d3)
• SCHEMBL1331922
• 1,3,5-trideuterio-2-methoxybenzene
• 2567-25-1
• Anisole-2,4,6-d3, 98 atom % D
• D98363
• Benzene-1,3,5-d3,2-methoxy-(9ci)
• 1, 3, 5-trideuterio-2-methoxybenzene
• DTXSID40480549

• MDL： MFCD00190379
• Inchi： 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i2D,5D,6D
• InChI Key： RDOXTESZEPMUJZ-UJESMPABSA-N
• SMILES： O(C)C1C([2H])=CC([2H])=CC=1[2H]

Computed Properties

• Exact Mass: 111.076345112g/mol
• Monoisotopic Mass: 111.076345112g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.022 g/mL at 25 °C
• Melting Point: -37 °C(lit.)
• Boiling Point: 154 °C(lit.)
• Flash Point: 125 °F

Anisole-2,4,6-d3 Security Information

• Hazardous Material transportation number：UN 2222 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles